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Compound of Interest

Compound Name: Vat Red 10

Cat. No.: B1668950

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vat Red 10, a synthetic organic compound, is a member of the anthraquinone class of dyes.[1]
Predominantly utilized in the textile industry for its vibrant and durable coloration of cellulosic
fibers, its robust chemical nature also lends it to applications in industrial coatings and plastics.
[2][3] While its primary role has been as a colorant, this guide seeks to provide a
comprehensive technical overview of Vat Red 10, including its chemical identity,
physicochemical properties, synthesis, and potential areas of scientific investigation beyond its
traditional applications. This document is intended to serve as a foundational resource for
researchers and professionals exploring the broader utility of this molecule.

Chemical Identity and Synonyms

The unambiguous identification of a chemical compound is paramount for research and
development. Vat Red 10 is systematically named and cataloged under various identifiers.

IUPAC Name: 2-(1-amino-9,10-dioxoanthracen-2-yl)naphtho[2,3-f][4][5]benzoxazole-5,10-dione
CAS Number: 2379-79-5
Molecular Formula: C29H14N205

Molecular Weight: 470.43 g/mol
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Synonyms: Vat Red 10 has been marketed and referenced under a multitude of names,
reflecting its widespread industrial use. A comprehensive, though not exhaustive, list of
synonyms is provided in the table below.

Common Synonyms Other Trade Names

C.l. Vat Red 10 Ahcovat Red FBB

Vat Red FBB Amanthrene Red FBB
Cibanon Red 2B Anthragen Red FB

C.l. 67000 Benzadone Red FBB
Brilliant Red FBB Caledon Brilliant Red 3B
Indanthren Red FBB Carbanthrene Printing FBB
Novatic Red 3B Fenanthren Red F 2B

C.l. Pigment Red 196 Mikethrene Red FBB

Physicochemical Properties

A thorough understanding of the physicochemical properties of Vat Red 10 is essential for its
application in various scientific and industrial contexts. The following table summarizes key
quantitative data.
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Property

Value

Source(s)

Physical Appearance

Deep red powder

Not specified (likely high due

Melting Point

to structure)
Boiling Point 759.9 °C at 760 mmHg
Density 1.57 g/cm3 at 20°C

Water Solubility

Insoluble (312.7 ng/L at 20°C)

Solubility in Organic Solvents

Soluble in xylene and tetralin;
Insoluble in ethanol and

acetone

Flash Point

413.4 °C

Vapor Pressure

5.47 x 10-23 mmHg at 25°C

Refractive Index

1.776

Experimental Protocols
Synthesis of Vat Red 10

The industrial synthesis of Vat Red 10 is a multi-step process involving the condensation of two

key intermediates followed by cyclization and reduction. While a detailed, lab-scale protocol

with precise molar ratios and reaction conditions is not readily available in the public domain,

the general manufacturing method is as follows:

Overall Reaction Scheme:

e Condensation: 1-Nitro-2-anthraquinonecarbonyl chloride is condensed with 2-Amino-3-

hydroxyanthracene-9,10-dione.

e Cyclization: The resulting intermediate undergoes a cyclization reaction to form the oxazole

ring.
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e Reduction: The nitro group is then reduced to an amino group to yield the final Vat Red 10
molecule.

A detailed experimental protocol for a related vat dye, "Vat Brilliant Red RB," from a patent
provides some insight into the practical aspects of such syntheses, which often involve high
temperatures, pressures, and the use of catalysts like pyridine in an aqueous phase.

Purification by Recrystallization

For obtaining a high-purity solid compound like Vat Red 10, recrystallization is a standard
laboratory technique. The principle relies on the differential solubility of the compound and its
impurities in a suitable solvent at different temperatures.

General Protocol:

e Solvent Selection: Choose a solvent in which Vat Red 10 is sparingly soluble at room
temperature but highly soluble at the solvent's boiling point. Based on available data, high-
boiling aromatic solvents like xylene or tetralin could be suitable candidates.

e Dissolution: The impure solid is dissolved in a minimum amount of the hot solvent to create a
saturated solution.

» Hot Filtration (Optional): If insoluble impurities are present, the hot solution is filtered to
remove them.

o Crystallization: The hot, clear solution is allowed to cool slowly. As the temperature
decreases, the solubility of Vat Red 10 drops, leading to the formation of crystals.

« |solation: The crystals are collected by vacuum filtration.

e Washing: The collected crystals are washed with a small amount of cold solvent to remove
any adhering impurities.

e Drying: The purified crystals are dried to remove any residual solvent.

Analytical Methods
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Thin Layer Chromatography (TLC): TLC is a valuable technique for assessing the purity of Vat
Red 10 and for monitoring the progress of its synthesis. Due to the insolubility of vat dyes, non-
reducing systems at elevated temperatures (100-120°C) with eluents composed of a mixture of
polar and non-polar solvents (e.g., 1-chloronaphthalene, 2-methoxyethyl ether, and 2-
hydroxyethyl ether) have been shown to be effective.

High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is a powerful
method for the separation and quantification of dyes. For anthraquinone dyes like Vat Red 10,
which are highly hydrophobic, a C18 column with a gradient elution of a buffered aqueous
mobile phase and an organic modifier (e.g., acetonitrile) is a common approach.

Capillary Electrophoresis (CE): CE offers a high-resolution separation technique for charged
species. For the analysis of vat dyes, they must first be reduced to their soluble leuco form. An
electrolyte solution containing an organic solvent and a reducing agent like sodium dithionite
can be used.

Applications and Biological Relevance
Industrial Applications

The primary application of Vat Red 10 is in the dyeing of cellulosic fibers such as cotton, linen,
and viscose, as well as their blends. The process, known as vat dyeing, involves the reduction
of the insoluble dye to a soluble leuco form in an alkaline bath, which has an affinity for the
fiber. The fiber is then exposed to an oxidizing agent, which regenerates the insoluble dye
molecule within the fiber matrix, resulting in excellent color fastness.

Biodegradation Pathway

While not a signaling pathway in the traditional sense, the biodegradation of Vat Red 10 by
microorganisms represents a significant biological interaction. A proposed pathway for the
decolorization of Vat Red 10 by Galactomyces geotrichum has been described, which involves
the breakdown of the complex aromatic structure into smaller, less colored compounds. This
process is of considerable environmental interest for the bioremediation of textile effluents.

Oxidative Further n
Vat Red 10 Degradation | e e Degradation > Di-isopropyl Demethylation Naphthalene

naphthalene
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Caption: Proposed biodegradation pathway of Vat Red 10 by Galactomyces geotrichum.

Vat Dyeing Workflow

The general workflow for applying Vat Red 10 to textiles involves a reduction-oxidation cycle.
This process ensures the dye penetrates the fiber before being insolubilized, leading to high
fastness.
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Caption: Generalized workflow for the vat dyeing process using Vat Red 10.

Toxicological and Biological Activity

The current body of scientific literature on Vat Red 10 primarily focuses on its industrial
applications and environmental fate. Some studies have indicated that certain vat dyes may be
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carcinogenic or mutagenic. Acute toxicity studies on earthworms have shown that a red vat dye
was the most toxic among the tested colors. However, there is a notable absence of research
into the specific interactions of Vat Red 10 with biological signaling pathways or its potential as
a lead compound in drug development. Its classification as a fluorescent dye by some suppliers
suggests potential for use as a biological probe, though specific applications have not been
detailed.

Conclusion

Vat Red 10 is a well-characterized compound with a long history of industrial use as a dye. Its
robust chemical structure and physicochemical properties are well-documented. While its
primary application remains in the textile industry, its potential for broader scientific application,
particularly in areas such as materials science and environmental science, is evident. The
limited data on its biological activity and interactions with cellular pathways present an
opportunity for future research. This guide provides a consolidated technical resource to
facilitate such investigations and to encourage the exploration of Vat Red 10 beyond its
traditional role as a colorant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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